molecular formula C11H13NO3S B8792354 3,3-Dimethyl-5-(methylsulfonyl)indolin-2-one CAS No. 192928-29-3

3,3-Dimethyl-5-(methylsulfonyl)indolin-2-one

Cat. No.: B8792354
CAS No.: 192928-29-3
M. Wt: 239.29 g/mol
InChI Key: SEECFDSMFJQZJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethyl-5-(methylsulfonyl)indolin-2-one is a useful research compound. Its molecular formula is C11H13NO3S and its molecular weight is 239.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

192928-29-3

Molecular Formula

C11H13NO3S

Molecular Weight

239.29 g/mol

IUPAC Name

3,3-dimethyl-5-methylsulfonyl-1H-indol-2-one

InChI

InChI=1S/C11H13NO3S/c1-11(2)8-6-7(16(3,14)15)4-5-9(8)12-10(11)13/h4-6H,1-3H3,(H,12,13)

InChI Key

SEECFDSMFJQZJJ-UHFFFAOYSA-N

Canonical SMILES

CC1(C2=C(C=CC(=C2)S(=O)(=O)C)NC1=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-3,3-dimethyl-1,3-dihydro-2H-indol-2-one (2 g, 8.3 mmol) was dissolved in freshly distilled tetrahydrofuran with tetramethylethylenediamine (2 g, 17.2 mmol) and was cooled to -75° C. under nitrogen. n-Butyllithium in hexane (2.5M, 8 ml, 20 mmol) was added and the mixture was stirred at -75° C. for 40 minutes. Dimethyl disulfide (1 g, 10.6 mmol) was added and the mixture was allowed to warm to room temperature. Water (5 ml) was added and the mixture was concentrated under reduced pressure, the resulting oil was taken up in dichloromethane, washed with dilute hydrochloric acid, dried (MgSO4), filtered and concentrated to dry under reduced pressure. The resulting oil was taken up in acetic acid, sodium perborate (7 g, 45 mmol) was added and the mixture was stirred at 50° C. overnight. The mixture was poured into water and extracted with ethyl acetate. The combined organic phases were washed with 2N sodium hydroxide solution, dried (MgSO4), filtered and concentrated under reduced pressure. Column chromatography on silica gel (eluent ethyl acetate/hexane) gave 3,3-dimethyl-5-methanesulfonyl-1,3-dihydro-2H-indol-2-one as a pale yellow solid.
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